Cas no 1002916-66-6 (N-(5-(trifluoromethyl)pyridin-2-yl)pivalamide)

• Product Name: N-(5-(trifluoromethyl)pyridin-2-yl)pivalamide
• CAS No: 1002916-66-6
• MF: C₁₁H₁₃F₃N₂O
• MW: 246.228933095932
• CID: 2860342
• Update Time: 2025-06-29

N-(5-(trifluoromethyl)pyridin-2-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(trifluoromethyl)pyridin-2-yl)pivalamide
• AB85388
• 2,2-DIMETHYL-N-[5-(TRIFLUOROMETHYL)PYRIDIN-2-YL]PROPANAMIDE

• Inchi： 1S/C11H13F3N2O/c1-10(2,3)9(17)16-8-5-4-7(6-15-8)11(12,13)14/h4-6H,1-3H3,(H,15,16,17)
• InChI Key： BTKFMFHSXIGWFU-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C=C1)NC(C(C)(C)C)=O)(F)F

Computed Properties

• Exact Mass: 246.097998g/mol
• Monoisotopic Mass: 246.097998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 246.23g/mol
• XLogP3: 2.6
• Topological Polar Surface Area: 42

Additional information on N-(5-(trifluoromethyl)pyridin-2-yl)pivalamide

N-(5-(Trifluoromethyl)Pyridin-2-Yl)Pivalamide: A Comprehensive Overview

N-(5-(Trifluoromethyl)Pyridin-2-Yl)Pivalamide, also known by its CAS number 1002916-66-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of pivalamide, which is a commonly used protecting group in peptide synthesis. The presence of the trifluoromethyl group on the pyridine ring introduces unique electronic and steric properties, making it a valuable molecule for various applications.

The structure of N-(5-(Trifluoromethyl)Pyridin-2-Yl)Pivalamide consists of a pyridine ring substituted with a trifluoromethyl group at the 5-position and an N-pivaloyl group at the 2-position. The trifluoromethyl group is known for its electron-withdrawing inductive effects, which can influence the reactivity and stability of the molecule. This makes it an attractive candidate for studies in medicinal chemistry, where such groups are often used to modulate drug properties such as solubility, bioavailability, and metabolic stability.

Recent research has highlighted the potential of N-(5-(Trifluoromethyl)Pyridin-2-Yl)Pivalamide in the development of novel therapeutic agents. For instance, studies have shown that this compound exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. The trifluoromethyl substitution plays a crucial role in enhancing the compound's ability to cross the blood-brain barrier, a critical factor for drugs targeting central nervous system disorders.

In addition to its pharmacological applications, N-(5-(Trifluoromethyl)Pyridin-2-Yl)Pivalamide has also been explored in catalytic processes. Its ability to act as a ligand in transition metal-catalyzed reactions has been documented in several recent publications. The steric bulk provided by the pivaloyl group and the electron-withdrawing effects of the trifluoromethyl group synergistically enhance the catalytic efficiency, making this compound a valuable tool in asymmetric synthesis.

The synthesis of N-(5-(Trifluoromethyl)Pyridin-2-Yl)Pivalamide typically involves a multi-step process, including nucleophilic aromatic substitution and amide bond formation. Researchers have optimized these steps to improve yield and purity, ensuring that the compound is readily available for further studies. The development of scalable synthetic routes has been a focus area, given the increasing demand for this compound in both academic and industrial settings.

From an analytical standpoint, N-(5-(Trifluoromethyl)Pyridin-2-Yl)Pivalamide has been thoroughly characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its purity and structural integrity, which are essential for reproducible results in downstream applications. Furthermore, computational studies have provided insights into its electronic structure and potential interactions with biological targets, aiding in the design of more effective drug candidates.

In conclusion, N-(5-(Trifluoromethyl)Pyridin-2-Yl)Pivalamide stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in its synthesis and application, position it as a key molecule in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is likely to play an increasingly important role in both academic exploration and industrial innovation.